Cas no 2248328-91-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate
• CAS No: 2248328-91-6
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5916566
• PubChem ID: 141756634
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate
• 2248328-91-6
• EN300-6514309

• Inchi： 1S/C17H21NO4/c1-2-3-4-5-6-7-12-15(19)22-18-16(20)13-10-8-9-11-14(13)17(18)21/h8-11H,2-7,12H2,1H3
• InChI Key： GODYKGRHECSMAC-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate (CAS No: 2248328-91-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate (CAS No: 2248328-91-6) is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of esters, specifically derived from the isoindole family, which has been extensively studied for its versatile applications in drug design, polymer chemistry, and advanced materials.

Isoindole derivatives, such as 1,3-dioxo isoindolines, have been a focal point of research due to their ability to act as building blocks in the synthesis of bioactive molecules. Recent studies have highlighted their potential in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The nonanoate group attached to the isoindole core introduces additional functionality, enhancing the compound's solubility and bioavailability.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate is its structural versatility. The isoindole ring system provides a rigid framework that can be further modified to introduce diverse substituents. This property has been exploited in the synthesis of advanced materials, such as high-performance polymers and self-healing coatings. Recent advancements in click chemistry have enabled efficient synthesis routes for this compound, making it more accessible for large-scale applications.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been evaluated in several studies. Results indicate that 1,3-dioxo isoindoline derivatives exhibit low toxicity and minimal environmental impact under controlled conditions. This makes them suitable for use in green chemistry initiatives and sustainable manufacturing processes.

In terms of industrial applications, nonanoate esters are widely used as surfactants and emulsifiers due to their excellent wetting properties. The integration of the isoindole moiety into this structure further enhances its performance in these roles. For instance, it has been employed in the formulation of advanced coatings that offer superior adhesion and corrosion resistance.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic properties of 1,3-dioxo isoindoline derivatives. Quantum mechanical calculations reveal that the compound exhibits unique electronic transitions that could be harnessed in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl nonanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole core through cyclization reactions followed by esterification with nonanoic acid derivatives.

Despite its numerous advantages, challenges remain in fully realizing the potential of this compound. Issues such as scalability and cost-effectiveness need to be addressed to ensure its widespread adoption in industrial settings.

In conclusion, 1,3-dioxo isoindoline derivatives, particularly nonanoate esters, represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for their use while addressing existing limitations through innovative synthetic strategies and material science advancements.